Cas no 2910-81-8 (2-Propen-1-one,1-phenyl-3-(2-thienyl)-)

• Product Name: 2-Propen-1-one,1-phenyl-3-(2-thienyl)-
• CAS No: 2910-81-8
• MF: C₁₃H₁₀OS
• MW: 214.282902240753
• MDL: MFCD00126472
• CID: 263570
• PubChem ID: 5376088
• Update Time: 2025-04-19

2-Propen-1-one,1-phenyl-3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-phenyl-3-(2-thienyl)-
• (E)-1-PHENYL-3-(2-THIENYL)-2-PROPEN-1-ONE
• RARECHEM AM UC 0309
• SR-01000580404
• Z46028343
• BDBM50145511
• (2E)-1-PHENYL-3-(THIOPHEN-2-YL)PROP-2-EN-1-ONE
• (E)-1-phenyl-3-thiophen-2-ylprop-2-en-1-one
• 5M-948
• AKOS001204579
• SR-01000580404-1
• VLDDOTFTMZJIEM-CMDGGOBGSA-N
• NSC110936
• (E)-1-Phenyl-3-thiophen-2-yl-propenone
• 1-phenyl-3-(thiophen-2-yl)prop-2-en-1-one
• 39511-11-0
• MLS002704251
• (2E)-1-Phenyl-3-(2-thienyl)-2-propen-1-one #
• A898334
• 2-Propen-1-one, 1-phenyl-3-(2-thienyl)-
• NSC-110936
• 1-phenyl-3-(2-thienyl)prop-2-en-1-one
• (E)-1-Phenyl-3-(thiophen-2-yl)prop-2-en-1-one
• MFCD00126472
• 2910-81-8
• CHEMBL315053

• MDL： MFCD00126472
• Inchi： 1S/C13H10OS/c14-13(11-5-2-1-3-6-11)9-8-12-7-4-10-15-12/h1-10H/b9-8+
• InChI Key： VLDDOTFTMZJIEM-CMDGGOBGSA-N
• SMILES： S1C=CC=C1/C=C/C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 214.04500
• Monoisotopic Mass: 214.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.195
• Boiling Point: 355.2°Cat760mmHg
• Flash Point: 168.6°C
• Refractive Index: 1.651
• PSA: 45.31000
• LogP: 3.64420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives